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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-1-(4-Iodophenyl)ethanamine hydrochloride is a chiral amine building block of interest in

medicinal chemistry and organic synthesis. Its structure, featuring a stereocenter and an iodo-

substituted phenyl ring, makes it a valuable precursor for the development of novel

pharmaceutical agents and other complex organic molecules. The presence of the iodine atom

allows for further functionalization through various cross-coupling reactions, while the chiral

amine moiety is a key feature in many biologically active compounds. This technical guide

provides an overview of its commercial availability, physicochemical properties, and synthetic

considerations.

Commercial Availability
(R)-1-(4-Iodophenyl)ethanamine hydrochloride is commercially available from several

chemical suppliers. It is typically offered in research quantities with a purity of 98% or higher.[1]

[2]

Table 1: Commercial Supplier Information
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Supplier Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Various ≥98% 1246649-06-8 C₈H₁₁ClIN 283.54

Note: The CAS number for the corresponding (S)-isomer hydrochloride is 1308650-40-9.[3]

The racemic form is also commercially available.

Physicochemical Properties
Detailed experimental data on the physical and chemical properties of (R)-1-(4-
Iodophenyl)ethanamine hydrochloride are not extensively reported in publicly available

literature. However, based on its structure and data for similar compounds, the following

properties can be anticipated.

Table 2: Physicochemical Properties
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Property Value Notes

Molecular Formula C₈H₁₁ClIN Confirmed by suppliers.[1][2]

Molecular Weight 283.54
Calculated from the molecular

formula.[1][2]

Appearance White to off-white solid
Typical for amine hydrochloride

salts.

Melting Point Not available

Expected to be a crystalline

solid with a defined melting

point.

Boiling Point Not available

Likely to decompose upon

heating at atmospheric

pressure.

Solubility Soluble in water, methanol
Expected behavior for a

hydrochloride salt.

Purity ≥98%
As stated by commercial

suppliers.[1][2]

Spectral Data
Specific spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for (R)-1-(4-
Iodophenyl)ethanamine hydrochloride are not readily available in the public domain.

Researchers procuring this compound should rely on the Certificate of Analysis provided by the

supplier for detailed analytical data.

Synthesis
A specific, detailed experimental protocol for the synthesis of (R)-1-(4-Iodophenyl)ethanamine
hydrochloride is not widely published. However, a general and plausible synthetic route can

be inferred from standard organic chemistry transformations and patent literature describing the

synthesis of similar primary amine hydrochlorides. A common approach involves the reductive

amination of 4-iodoacetophenone.

A potential synthetic workflow is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.calpaclab.com/r-1-4-iodophenyl-ethanamine-hydrochloride-min-98-1-gram/ala-r489522-1g
https://www.calpaclab.com/1-4-iodophenyl-ethan-1-amine-hydrochloride-min-98-1-gram/ala-l489513-1g
https://www.calpaclab.com/r-1-4-iodophenyl-ethanamine-hydrochloride-min-98-1-gram/ala-r489522-1g
https://www.calpaclab.com/1-4-iodophenyl-ethan-1-amine-hydrochloride-min-98-1-gram/ala-l489513-1g
https://www.calpaclab.com/r-1-4-iodophenyl-ethanamine-hydrochloride-min-98-1-gram/ala-r489522-1g
https://www.calpaclab.com/1-4-iodophenyl-ethan-1-amine-hydrochloride-min-98-1-gram/ala-l489513-1g
https://www.benchchem.com/product/b577831?utm_src=pdf-body
https://www.benchchem.com/product/b577831?utm_src=pdf-body
https://www.benchchem.com/product/b577831?utm_src=pdf-body
https://www.benchchem.com/product/b577831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reductive Amination Pathway

4-Iodoacetophenone

Imine Formation

Chiral Auxiliary or
Asymmetric Catalyst

Chiral Imine Intermediate

Reduction
(e.g., NaBH4, H2/Pd-C)

(R)-1-(4-Iodophenyl)ethanamine

Treatment with HCl

(R)-1-(4-Iodophenyl)ethanamine
hydrochloride

Click to download full resolution via product page

Caption: A plausible synthetic workflow for (R)-1-(4-Iodophenyl)ethanamine hydrochloride.

Experimental Protocols
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Detailed, validated experimental protocols for the use of (R)-1-(4-Iodophenyl)ethanamine
hydrochloride are scarce in peer-reviewed literature, suggesting its primary role as a building

block for further synthesis. Researchers should adapt standard protocols for reactions involving

chiral primary amines, such as amide bond formation, N-alkylation, and cross-coupling

reactions.

Biological Activity and Signaling Pathways
There is no readily available information in the public domain regarding the specific biological

activity or the involvement of (R)-1-(4-Iodophenyl)ethanamine hydrochloride in any signaling

pathways. Its utility in drug discovery is primarily as a synthetic intermediate for the preparation

of more complex molecules that may possess biological activity.

Safety Information
A specific Safety Data Sheet (SDS) for (R)-1-(4-Iodophenyl)ethanamine hydrochloride is not

widely accessible. However, based on the known hazards of similar chemical compounds, it

should be handled with care in a laboratory setting. Potential hazards may include:

Skin and eye irritation.

Harmful if swallowed or inhaled.

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

Conclusion
(R)-1-(4-Iodophenyl)ethanamine hydrochloride is a commercially available chiral building

block with potential applications in the synthesis of complex organic molecules, particularly in

the field of drug discovery. While detailed physicochemical and biological data are limited in the

public domain, its structure offers versatile opportunities for synthetic elaboration. Researchers

are advised to obtain a Certificate of Analysis and Safety Data Sheet from their supplier and to

handle the compound with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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